Cas no 1240601-33-5 (4,5-dichloro-2-methoxypyrimidine)

• Product Name: 4,5-dichloro-2-methoxypyrimidine
• CAS No: 1240601-33-5
• MF: C₅H₄Cl₂N₂O
• MW: 179.004058837891
• CID: 4579978
• PubChem ID: 71756057
• Update Time: 2025-05-25

4,5-dichloro-2-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-2-methoxypyrimidine

• Inchi： 1S/C5H4Cl2N2O/c1-10-5-8-2-3(6)4(7)9-5/h2H,1H3
• InChI Key： WUKCAHZEASJRLD-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(Cl)C(Cl)=N1

Additional information on 4,5-dichloro-2-methoxypyrimidine

Comprehensive Overview of 4,5-Dichloro-2-methoxypyrimidine (CAS No. 1240601-33-5): Properties, Applications, and Industry Insights

4,5-Dichloro-2-methoxypyrimidine (CAS 1240601-33-5) is a specialized heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyrimidine derivative features a dichloro-substituted ring structure with a methoxy functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₅H₄Cl₂N₂O, and precise structural configuration contribute to its reactivity in cross-coupling reactions, a topic frequently searched in organic synthesis forums.

Recent trends highlight growing interest in sustainable synthesis methods for halogenated pyrimidines. Researchers are exploring catalytic C-H activation techniques to optimize the production of 4,5-dichloro-2-methoxypyrimidine, addressing environmental concerns while maintaining yield efficiency. This aligns with the pharmaceutical industry's focus on green chemistry principles, a hot topic in 2024 drug development discussions.

The compound's electron-deficient aromatic system enables diverse transformations, particularly in nucleophilic aromatic substitution (SNAr) reactions. These properties make it invaluable for constructing kinase inhibitor scaffolds, a frequently searched term in cancer drug discovery circles. Computational chemistry studies suggest its potential in designing ATP-competitive inhibitors, with several structure-activity relationship (SAR) studies referencing this core structure.

Analytical characterization of CAS 1240601-33-5 typically involves HPLC purity analysis (≥98%) and LC-MS confirmation, crucial for ensuring batch consistency in GMP-compliant synthesis. The compound's stability under inert atmospheres and sensitivity to moisture are frequently addressed in chemical storage queries, with recommended handling in nitrogen-purged containers at controlled temperatures.

Emerging applications include its use in proteolysis-targeting chimera (PROTAC) development, where its binary binding capability facilitates E3 ligase recruitment. This connects to trending searches about targeted protein degradation therapies. Patent analysis reveals increasing incorporation of 4,5-dichloro-2-methoxypyrimidine fragments in BTK inhibitors and CDK4/6 modulators, reflecting its importance in precision medicine pipelines.

From a commercial perspective, global suppliers emphasize custom synthesis options for 1240601-33-5, catering to demand for isotope-labeled variants (e.g., ¹³C/¹⁵N) used in ADME studies. The compound's scalable production remains a key discussion point in process chemistry webinars, with particular attention to regioselective chlorination optimization during manufacturing.

Safety assessments confirm the compound requires standard laboratory precautions, with SDS documentation emphasizing PPE protocols for researchers. Its non-flammable nature and moderate water solubility differentiate it from more hazardous halogenated compounds, making it preferable for high-throughput screening applications in drug discovery platforms.